Cas no 1885096-92-3 (4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester)

• Product Name: 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester
• CAS No: 1885096-92-3
• MF: C₁₃H₁₇BClFO₂
• MW: 270.535286664963
• CID: 4626836
• Update Time: 2025-05-26

4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-5-fluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester
• AT16820

• Inchi： 1S/C13H17BClFO2/c1-8-6-10(15)11(16)7-9(8)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： YMXVRVSIOHLRFJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Topological Polar Surface Area: 18.5

Additional information on 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester

4-Chloro-5-fluoro-2-methylphenylboronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1885096-92-3, known as 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester, is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted aromatic ring, making it a versatile building block for various chemical reactions. The pinacol ester functional group further enhances its reactivity and stability, making it an invaluable tool in modern synthetic chemistry.

Recent advancements in the synthesis and application of 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester have been driven by its ability to participate in Suzuki-Miyaura coupling reactions. These reactions are pivotal in the construction of biaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The chlorine and fluorine substituents on the aromatic ring confer unique electronic properties, enabling precise control over the reactivity and selectivity of the molecule during these coupling processes.

One of the most notable applications of this compound is in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that incorporating 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester into conjugated polymers can significantly enhance their charge transport properties. This breakthrough has implications for the creation of more efficient solar cells and light-emitting diodes (LEDs), where electron mobility is critical.

In the realm of drug discovery, this compound has been utilized as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo diverse transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, makes it an ideal candidate for constructing complex pharmacophores. Recent studies have highlighted its potential in targeting specific receptors involved in neurological disorders, offering new avenues for therapeutic intervention.

The synthesis of 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester involves a multi-step process that begins with the bromination of a methyl-substituted aromatic ring. Subsequent substitution reactions introduce the chlorine and fluorine atoms at specific positions, followed by coupling with pinacol borane to form the final product. This sequence ensures high purity and structural integrity, which are essential for its applications in demanding chemical processes.

From an environmental standpoint, the development of efficient synthesis routes for this compound has reduced waste generation and improved sustainability. Green chemistry principles have been integrated into its production methods, aligning with global efforts to minimize ecological impact while maintaining high yields and product quality.

In conclusion, 4-Chloro-5-fluoro-2-methylphenylboronic acid pinacol ester stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple disciplines underscores its importance as a key intermediate in contemporary research and industry. As scientific understanding continues to evolve, this compound will undoubtedly play an even more prominent role in shaping future innovations across various sectors.